Cas no 1804770-78-2 (2-Hydroxy-5-methoxy-3-(trifluoromethoxy)pyridine-4-methanol)

• Product Name: 2-Hydroxy-5-methoxy-3-(trifluoromethoxy)pyridine-4-methanol
• CAS No: 1804770-78-2
• MF: C₈H₈F₃NO₄
• MW: 239.148633003235
• CID: 4828653
• Update Time: 2025-05-22

2-Hydroxy-5-methoxy-3-(trifluoromethoxy)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-5-methoxy-3-(trifluoromethoxy)pyridine-4-methanol

• Inchi： 1S/C8H8F3NO4/c1-15-5-2-12-7(14)6(4(5)3-13)16-8(9,10)11/h2,13H,3H2,1H3,(H,12,14)
• InChI Key： BFENBEIVGDBDDB-UHFFFAOYSA-N
• SMILES： FC(OC1C(NC=C(C=1CO)OC)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 359
• XLogP3: 0
• Topological Polar Surface Area: 67.8

Additional information on 2-Hydroxy-5-methoxy-3-(trifluoromethoxy)pyridine-4-methanol

Research Brief on 2-Hydroxy-5-methoxy-3-(trifluoromethoxy)pyridine-4-methanol (CAS: 1804770-78-2)

Recent advances in the field of chemical biology and medicinal chemistry have highlighted the significance of trifluoromethoxy-substituted pyridine derivatives, particularly 2-Hydroxy-5-methoxy-3-(trifluoromethoxy)pyridine-4-methanol (CAS: 1804770-78-2). This compound has emerged as a promising scaffold for drug development due to its unique physicochemical properties and potential biological activities. The trifluoromethoxy group, known for its lipophilicity and metabolic stability, enhances the compound's bioavailability and target engagement, making it a valuable candidate for further investigation.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways and pharmacological profiling of 2-Hydroxy-5-methoxy-3-(trifluoromethoxy)pyridine-4-methanol. The researchers employed a multi-step synthesis approach, starting from commercially available 2-hydroxy-5-methoxypyridine, to introduce the trifluoromethoxy group at the 3-position and the hydroxymethyl group at the 4-position. The synthetic route was optimized to achieve a high yield (78%) and purity (>99%), as confirmed by HPLC and NMR spectroscopy. The study also investigated the compound's stability under physiological conditions, demonstrating remarkable resistance to hydrolysis and oxidation.

In vitro studies revealed that 2-Hydroxy-5-methoxy-3-(trifluoromethoxy)pyridine-4-methanol exhibits moderate inhibitory activity against several kinases involved in inflammatory pathways, with IC50 values ranging from 1.2 to 5.8 µM. Molecular docking simulations suggested that the compound binds to the ATP-binding site of these kinases, with the trifluoromethoxy group playing a critical role in hydrophobic interactions. These findings position the compound as a potential lead for developing anti-inflammatory agents, warranting further optimization and in vivo validation.

Another recent investigation focused on the compound's potential as a building block for radiopharmaceuticals. The hydroxymethyl group at the 4-position provides a convenient site for radiolabeling with fluorine-18, a positron-emitting isotope used in PET imaging. Preliminary results, presented at the 2024 International Symposium on Chemical Biology, demonstrated successful radiolabeling with a radiochemical yield of 65% and high in vitro stability. This opens new avenues for developing diagnostic tools for neurological disorders, given the compound's ability to cross the blood-brain barrier.

Despite these promising findings, challenges remain in the clinical translation of 2-Hydroxy-5-methoxy-3-(trifluoromethoxy)pyridine-4-methanol. Pharmacokinetic studies in rodent models indicated rapid clearance and moderate oral bioavailability (32%), suggesting the need for formulation improvements or structural modifications. Additionally, the compound's metabolic fate, as studied using human liver microsomes, revealed the formation of a glucuronide conjugate as the primary metabolite, which may influence its therapeutic efficacy.

In conclusion, 2-Hydroxy-5-methoxy-3-(trifluoromethoxy)pyridine-4-methanol represents a versatile chemical entity with applications spanning drug discovery and diagnostic imaging. Ongoing research efforts are focused on optimizing its pharmacokinetic properties and expanding its therapeutic potential. The compound's unique structural features and demonstrated biological activities make it a compelling subject for future studies in chemical biology and medicinal chemistry.